SIM-688

• CAS No.: 796854-35-8
• Product Name: SIM-688
• Molecular Formula: C34H31F3N2O2
• Molecular Weight: 556.6292
• IUPAC Name: (2S,3S)-3-(2-methoxyphenyl)-2-methyl-3-(naphthalen-1-yl)-2-(4-(3-(trifluoromethyl)phenyl)piperidine-1-carbonyl)propanenitrile
• Standard InChI: InChI=1S/C34H31F3N2O2/c1-33(22-38,32(40)39-19-17-23(18-20-39)25-11-7-12-26(21-25)34(35,36)37)31(29-14-5-6-16-30(29)41-2)28-15-8-10-24-9-3-4-13-27(24)28/h3-16,21,23,31H,17-20H2,1-2H3/t31-,33?/m0/s1
• Standard InChIKey: JZPONCMNBSEYQW-MOJIJOCKSA-N
• SMILES: COC1=C(C=CC=C1)[C@H](C2=CC=CC3=CC=CC=C32)[C@](C(N4CCC(C5=CC=CC(C(F)(F)F)=C5)CC4)=O)(C#N)C
• Appearance: Solid powder
• Description: SIM-688, also known as WAY-204688, is an estrogen receptor agonist and NF-κB inhibitor potentially for the treatment of rheumatoid arthritis. Preservation of mucosal weight and prevention of histopathologic changes were observed with the administration of WAY-204688. Similar findings were observed in a cecal ligation and puncture model with WAY-204688 and a related compound WAY-169916. These results indicate that oral administration of these pathway-selective ER ligands preserved gastrointestinal barrier function and improve outcome in experimental models of systemic infection and inflammation. These agents may prove to be useful clinically as a novel treatment strategy for severe sepsis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SIM-688; SIM 688; SIM688; WAY-204688; WAY204688; WAY 204688
• Reference: 1: Caggiano TJ, Brazzale A, Ho DM, Kraml CM, Trybulski E, Chadwick CC, Chippari S, Borges-Marcucci L, Eckert A, Keith JC, Kenney T, Harnish DC. Estrogen receptor dependent inhibitors of NF-kappaB transcriptional activation-1 synthesis and biological evaluation of substituted 2-cyanopropanoic acid derivatives: pathway selective inhibitors of NF-kappaB, a potential treatment for rheumatoid arthritis. J Med Chem. 2007 Nov 1;50(22):5245-8. PubMed PMID: 17902637.; 2: Opal SM, Palardy JE, Cristofaro P, Parejo N, Jhung JW, Keith JC Jr, Chippari S, Caggiano TJ, Steffan RJ, Chadwick CC, Harnish DC. The activity of pathway-selective estrogen receptor ligands in experimental septic shock. Shock. 2005 Dec;24(6):535-40. PubMed PMID: 16317384.
• Last Modified: Aug 20 2021